Cas no 181819-75-0 ((4-(Methylamino)phenyl)methanol)

(4-(Methylamino)phenyl)methanol is a versatile aromatic alcohol derivative featuring both a hydroxymethyl and methylamino functional group on a phenyl ring. This compound is valuable in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. Its bifunctional structure allows for selective modifications, enabling the synthesis of complex molecules. The hydroxymethyl group can undergo esterification, oxidation, or etherification, while the methylamino group participates in condensation or alkylation reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Its well-defined reactivity profile makes it a useful building block for researchers developing bioactive compounds or advanced materials.

(4-(Methylamino)phenyl)methanol structure

181819-75-0 structure

Product Name:(4-(Methylamino)phenyl)methanol

CAS No:181819-75-0

MF:C₈H₁₁NO

MW:137.179042100906

MDL:MFCD14583091

CID:2783420

PubChem ID:12128786

Update Time:2025-06-08

(4-(Methylamino)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Methylamino)benzenemethanol
- (4-(methylamino)phenyl)methanol
- Benzenemethanol, 4-(methylamino)-
- DGPBXQNDKIZRIJ-UHFFFAOYSA-N
- DTXSID30478137
- AKOS006350521
- SCHEMBL764277
- DB-189743
- MFCD14583091
- CS-0151031
- 4-methylaminobenzyl alcohol
- 181819-75-0
- AS-30340
- (4-(Methylamino)phenyl)methanol
- MDL： MFCD14583091
- Inchi： 1S/C8H11NO/c1-9-8-4-2-7(6-10)3-5-8/h2-5,9-10H,6H2,1H3
- InChI Key： DGPBXQNDKIZRIJ-UHFFFAOYSA-N
- SMILES： OCC1C=CC(=CC=1)NC

Computed Properties

Exact Mass: 137.084063974Da
Monoisotopic Mass: 137.084063974Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 87.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 32.3Å²

(4-(Methylamino)phenyl)methanol Pricemore >>

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